![molecular formula C8F16O2 B162464 1,1,1,2,3,3-Hexafluoro-2-(heptafluoropropoxy)-3-((trifluorovinyl)oxy)propane CAS No. 1644-11-7](/img/structure/B162464.png)
1,1,1,2,3,3-Hexafluoro-2-(heptafluoropropoxy)-3-((trifluorovinyl)oxy)propane
Overview
Description
“1,1,1,2,3,3-Hexafluoro-2-(heptafluoropropoxy)-3-((trifluorovinyl)oxy)propane” is a chemical compound with the molecular formula C8F16O2 . Its average mass is 432.059 Da and its monoisotopic mass is 431.964294 Da .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 432.06 g/mol . It appears as a clear liquid and is colorless . It has a boiling point of 104°C and a specific gravity of 1.69 at 20°C .Scientific Research Applications
Fluoropolymer Synthesis
1,1,1,2,3,3-Hexafluoro-2-(heptafluoropropoxy)-3-((trifluorovinyl)oxy)propane plays a crucial role in the synthesis of new classes of fluorosiloxane polymers. These polymers exhibit properties such as clear, flexible, and thermally stable elastomeric films, making them suitable for various industrial applications (Smith & Babb, 1996).
Plasma Etching in Semiconductor Manufacturing
This compound's structural parameters significantly impact plasma deposition of fluorocarbon films used in etching processes for ultra-low-K materials in semiconductor manufacturing. Its molecular structure parameters influence the etching performance, underscoring its importance in advanced technological applications (Li, Gupta, Pallem, & Oehrlein, 2016).
Properties in Liquid Phase
Research focusing on the physical properties such as liquid density, kinematic viscosity, and surface tension of segregated hydrofluoroethers, including this compound, is pivotal. These properties are crucial for applications in various industrial processes and product formulations (Rausch, Kretschmer, Will, Leipertz, & Fröba, 2015).
Reactions with Amines and Alcohols
The compound's interaction with secondary amines leads to various fluoro-containing organic compounds. These reactions, depending on the conditions and solvents used, can produce diverse chemical structures essential for various chemical synthesis processes (Furin, Pressman, Pokrovsky, Krysin, & Chi, 2000).
Applications in Dental Composites
In dental science, this compound is part of the synthesis process for novel dental composites. It is involved in the formation of low-viscosity dimethacrylate comonomer compositions, which are integral to creating improved dental materials (Pereira, Nunes, & Kalachandra, 2002).
properties
IUPAC Name |
1,1,1,2,3,3-hexafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)-3-(1,2,2-trifluoroethenoxy)propane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8F16O2/c9-1(10)2(11)25-8(23,24)4(14,6(18,19)20)26-7(21,22)3(12,13)5(15,16)17 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJBJXVAPYONTFE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=C(F)F)(OC(C(C(F)(F)F)(OC(C(C(F)(F)F)(F)F)(F)F)F)(F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8F16O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30880150 | |
Record name | Perfluoro(2-propoxypropyl vinyl ether) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30880150 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
432.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1644-11-7 | |
Record name | 1-[1-[Difluoro[(1,2,2-trifluoroethenyl)oxy]methyl]-1,2,2,2-tetrafluoroethoxy]-1,1,2,2,3,3,3-heptafluoropropane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1644-11-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,1,1,2,3,3-Hexafluoro-2-(heptafluoropropoxy)-3-((trifluorovinyl)oxy)propane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001644117 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Perfluoro(2-propoxypropyl vinyl ether) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30880150 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,1,1,2,3,3-hexafluoro-2-(heptafluoropropoxy)-3-[(trifluorovinyl)oxy]propane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.186 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of developing copolymers with low non-monotonic refractive index?
A1: [] Copolymers with low non-monotonic refractive indices are highly desirable for various technological applications, including antireflective coatings, optical waveguides, and high-performance plastics. These materials can manipulate light propagation in unique ways, leading to improved efficiency and performance in optical and electronic devices.
Q2: What are the key advantages of using perfluoro-2-ethyl-2-methyl-1,3-dioxole and perfluorovinyl ether as monomers in this study?
A2: [] Perfluoro-2-ethyl-2-methyl-1,3-dioxole and perfluorovinyl ether are both fluorinated monomers known for their ability to impart desirable properties like low surface energy, chemical inertness, and thermal stability to polymers. Combining these monomers allows researchers to fine-tune the refractive index and other properties of the resulting copolymers.
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